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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B1195658 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

Viburnitol, also known by its synonyms Ribitol and Adonitol. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

in a laboratory setting.

Hazard Identification and Classification
Based on available safety data sheets, Viburnitol (Ribitol) is not classified as a hazardous

substance according to the Globally Harmonized System (GHS).[1][2] It does not have any

identified hazard pictograms or signal words.[1] However, it is crucial to follow standard

precautionary measures for handling chemicals in a laboratory setting.

Toxicological Data
While generally considered non-hazardous, the following toxicological data is available:

Toxicity Metric Value Species Reference

Intraperitoneal LD50 10 g/kg Mouse [1]

Oral LD50 4,500 mg/kg Rat [3]

Note: LD50 refers to the lethal dose at which 50% of the test subjects die.
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In the event of exposure, the following first-aid measures should be taken. Generally, no

special measures are required, but it is always best to exercise caution.

Exposure Route First-Aid Procedure Reference

Inhalation

Move the individual to fresh air.

If complaints arise, consult a

doctor.

[1]

Skin Contact

The product is generally not an

irritant. Wash with soap and

water.

[1][4]

Eye Contact

Rinse the opened eye for

several minutes under running

water.

[1]

Ingestion
If symptoms persist, seek

medical attention.
[1]

Personal Protective Equipment (PPE) and Handling
Procedures
Adherence to proper personal protective equipment protocols is essential for minimizing risk

and ensuring a safe laboratory environment.
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PPE Category Specification Reference

Eye/Face Protection
Wear safety glasses with side

shields or goggles.
[2][4]

Skin Protection

Wear chemical-resistant

gloves. The specific glove

material should be chosen

based on the breakthrough

time and permeation rate for

the specific laboratory

conditions.[1][2][4]

A lab coat or other protective

clothing should be worn to

prevent skin contact.

[4]

Respiratory Protection

Not generally required under

normal handling conditions.[1]

If dust is generated, use a

NIOSH-approved respirator.[2]

Experimental Workflow and Handling Protocols
The following diagram outlines the standard operating procedure for handling Viburnitol in a

laboratory setting, from receipt of the chemical to its final disposal.
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Viburnitol Handling Workflow

Preparation

Handling

Spill Response

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Viburnitol in a Ventilated Area

Prepare Solution as per Protocol

Dispose of Unused Viburnitol as Chemical Waste

Evacuate Area if Necessary

Contain Spill with Absorbent Material

Clean Spill Area Thoroughly

Dispose of Contaminated Materials in Accordance with Regulations

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: A flowchart outlining the key safety and handling steps for Viburnitol.
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Disposal Plan
Proper disposal of Viburnitol and any contaminated materials is critical to maintaining a safe

laboratory and environment.

Disposal Guidelines
Unused Product: Unused Viburnitol should be disposed of as chemical waste in accordance

with local, state, and federal regulations. Do not allow the product to enter sewer systems or

surface and ground water.[1]

Contaminated Materials: Any materials that have come into contact with Viburnitol, such as

gloves, paper towels, or absorbent pads, should also be disposed of as chemical waste.

Empty Containers: Empty containers should be rinsed thoroughly, and the rinse water should

be collected as chemical waste. The cleaned containers can then be disposed of according

to institutional guidelines.

Step-by-Step Disposal Procedure
Segregate Waste: Keep Viburnitol waste separate from other waste streams.

Label Waste Container: Clearly label the waste container with the contents ("Viburnitol
Waste") and any associated hazards.

Store Securely: Store the waste container in a designated, secure area away from

incompatible materials.

Arrange for Pickup: Contact your institution's environmental health and safety department to

arrange for the proper disposal of the chemical waste.

For general guidance on disposing of unused medicines, the FDA recommends using a drug

take-back program if available.[5][6] If a take-back program is not accessible, the material can

be mixed with an undesirable substance like dirt or cat litter, placed in a sealed container, and

then discarded in the household trash.[7] However, for a laboratory setting, disposal as

chemical waste is the more appropriate and recommended method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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